Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(4-bromobenzoyl)amino]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H15BrFN3O4/c1-2-29-20(28)18-16(23-19(27)12-3-5-13(21)6-4-12)11-17(26)25(24-18)15-9-7-14(22)8-10-15/h3-11H,2H2,1H3,(H,23,27)
• InChI Key: VTBXFALXYKQYQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NC(=O)C2=CC=C(C=C2)Br)C3=CC=C(C=C3)F
• Molecular Formula: C20H15BrFN3O4
• Molecular Weight: 460.3 g/mol

Description

Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H15BrFN3O4 and its molecular weight is 460.259. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Organic Chemistry

Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has applications in organic chemistry, particularly in the synthesis of complex molecules. The paper by Qiu et al. (2009) discusses a practical synthesis method for a similar compound, 2-Fluoro-4-bromobiphenyl, which is key in manufacturing non-steroidal anti-inflammatory and analgesic materials. This synthesis involves cross-coupling reactions and presents a pilot-scale method for preparation, indicating the importance of developing efficient synthesis methods for such compounds in large-scale production (Qiu, Gu, Zhang, & Xu, 2009).

Antioxidant Activity and Chemical Sensing

Compounds like this compound may have potential in studying antioxidant activity or in the development of chemical sensors. Ilyasov et al. (2020) and Munteanu & Apetrei (2021) provide insights into the antioxidant capacity assays and the methodologies used in determining antioxidant activity, respectively. These studies highlight the importance of understanding the reaction pathways and the mechanisms involved in antioxidant activities, which can be crucial for compounds with similar complex structures (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020; Munteanu & Apetrei, 2021).

Optoelectronic Material Applications

The compound's potential utility in the field of optoelectronics is noteworthy. Lipunova et al. (2018) discuss the incorporation of similar molecular structures into π-extended conjugated systems for creating novel optoelectronic materials. The paper emphasizes the significance of polyhalogen derivatives and the electroluminescent properties of specific molecular structures, which could be relevant for this compound in the development of advanced materials for electronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).